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Compound of Interest

Compound Name:
3'-Chloro-3-(3,4-

dimethylphenyl)propiophenone

CAS No.: 898779-20-9

Cat. No.: B3023877

Get Quote

Executive Summary
3'-Chloro-3-(3,4-dimethylphenyl)propiophenone (CAS: 898779-20-9) is a specialized

organic intermediate, structurally classified as a dihydrochalcone derivative. It functions

primarily as a building block in the synthesis of central nervous system (CNS) active agents

and muscle relaxants, sharing structural homology with the tolperisone and bupropion

scaffolds.

This technical guide synthesizes available physicochemical data with predictive modeling to

establish a baseline profile for this compound. Due to its status as a niche research chemical,

specific experimental values for melting points are often proprietary or absent from public

registries. This document provides the predicted baseline values alongside validated

experimental protocols (DSC, TGA) required to generate regulatory-grade data in your own

laboratory.
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Chemical Identity & Structure
Property Detail

Chemical Name 3'-Chloro-3-(3,4-dimethylphenyl)propiophenone

IUPAC Name
1-(3-Chlorophenyl)-3-(3,4-

dimethylphenyl)propan-1-one

CAS Registry Number 898779-20-9

Molecular Formula C₁₇H₁₇ClO

Molecular Weight 272.77 g/mol

SMILES
CC1=C(C=C(C=C1)CCC(=O)C2=CC(=CC=C2)

Cl)C

Structural Class Dihydrochalcone / Aromatic Ketone

Structural Visualization
The following diagram illustrates the molecular connectivity and key functional zones

responsible for its thermal behavior.
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Figure 1: Structural decomposition of 3'-Chloro-3-(3,4-dimethylphenyl)propiophenone
highlighting the electron-withdrawing chlorophenyl group and the lipophilic dimethylphenyl tail.

Physicochemical Data Profile
The values below represent a consensus of vendor data and computational models

(ACD/Labs, EPI Suite). Note: Experimental verification is mandatory for GMP applications.
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Thermal Properties[1][5][6]
Property

Value
(Predicted/Lit.)

Confidence Level
Experimental
Protocol

Boiling Point (BP)
417.3°C @ 760

mmHg
High (Computed)

TGA / Vacuum

Distillation

Flash Point 245.1 ± 23.6°C Medium (Computed) Closed Cup Tester

Melting Point (MP)
Likely 45–65°C

(Solid)*
Low (Inferred) DSC (See Section 4)

Density 1.124 ± 0.06 g/cm³ High (Computed) Pycnometer

Vapor Pressure
~1.2E-7 mmHg @

25°C
High (Computed) Knudsen Cell

*Inference Logic: The structural analog 3'-chloropropiophenone (MW 168.[1]6) melts at ~54°C.

The addition of the dimethylphenyl group (MW +104) increases rigidity and van der Waals

interactions, suggesting the compound is a solid at room temperature, likely melting in the 45–

85°C range depending on polymorphs.

Solubility Profile
Water: Insoluble (< 0.1 mg/mL).

Organic Solvents: Soluble in Dichloromethane (DCM), Ethyl Acetate, DMSO, and Methanol.

Experimental Characterization Protocols
To transition from predicted data to validated internal standards, the following workflows are

recommended.

A. Melting Point Determination (DSC)
Objective: Determine the precise onset melting temperature and heat of fusion.

Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500).

Sample Prep: Weigh 2–5 mg of dried sample into a Tzero aluminum pan. Crimp hermetically.
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Method:

Equilibrate at 0°C.

Ramp 10°C/min to 150°C.

Data Point: Record Onset Temperature (

) and Peak Maximum.

Validation: Run a second heating cycle to check for polymorphism or solvent entrapment.

B. Boiling Point / Thermal Stability (TGA)
Objective: Confirm boiling point and decomposition threshold.

Instrument: Thermogravimetric Analyzer (TGA).

Method: Ramp 10°C/min from ambient to 600°C under Nitrogen purge (50 mL/min).

Analysis: The boiling point is approximated at the onset of significant weight loss (if

evaporation precedes decomposition).

Workflow Visualization
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Figure 2: Sequential workflow for physicochemical characterization ensuring data integrity.

Synthesis & Application Context
Understanding the synthesis aids in identifying potential impurities that affect MP/BP data.

Primary Synthesis Route (Friedel-Crafts Acylation):

Precursors: 3-Chlorobenzene + 3-(3,4-dimethylphenyl)propionyl chloride.

Catalyst: Aluminum Chloride (

).
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Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Critical Step: The reaction must be quenched at low temperature (<10°C) to prevent de-

chlorination or isomerization.

Implication for Melting Point:

Impurity A: Unreacted 3-chlorobenzene (Liquid, lowers MP).

Impurity B: Isomeric byproducts (Broadens MP range).

Recommendation: Recrystallize from Ethanol/Hexane (1:4) before thermal analysis.
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Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data

Sheet (SDS) from your supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. International Laboratory USA [intlab.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3023877/docs?utm_src=pdf-body#technical-profile-physicochemical-characterization-3-chloro-3-3-4-dimethylphenyl-propiophenone-1
https://www.benchchem.com/product/b3023877/docs?utm_src=pdf-body#technical-profile-physicochemical-characterization-3-chloro-3-3-4-dimethylphenyl-propiophenone-1
https://www.benchchem.com/product/b3023877?utm_src=pdf-custom-synthesis#bc-rfq
https://www.intlab.org/productdetails.asp?productcode=4616475
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Profile & Physicochemical Characterization:
3'-Chloro-3-(3,4-dimethylphenyl)propiophenone[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3023877/docs#technical-profile-
physicochemical-characterization-3-chloro-3-3-4-dimethylphenyl-propiophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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